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Abstract

Protein Kinase C (PKC) is a crucial family of serine/threonine kinases that orchestrate a
multitude of cellular signal transduction pathways, governing processes from cell proliferation
and differentiation to apoptosis. The peptide fragment corresponding to the amino acid
residues 19-31 of the pseudosubstrate regulatory domain of PKCa, known as Protein Kinase
C (19-31) or PKC (19-31), has emerged as an indispensable tool for dissecting the intricate
roles of PKC in cellular signaling. This peptide can function as a potent and specific inhibitor of
PKC, and a modified version serves as a substrate, enabling detailed investigation of PKC
activity. This technical guide provides a comprehensive overview of PKC (19-31), including its
molecular characteristics, its dual role as an inhibitor and substrate, detailed experimental
protocols for its application, and its involvement in key signaling pathways.

Introduction to Protein Kinase C (19-31)

Protein Kinase C (19-31) is a synthetic peptide derived from the pseudosubstrate regulatory
domain of Protein Kinase Ca (PKCa), encompassing amino acids 19-31.[1][2][3] The native
sequence, Arg-Phe-Ala-Arg-Lys-Gly-Ala-Leu-Arg-GlIn-Lys-Asn-Val, acts as a competitive
inhibitor of PKC by mimicking the substrate and binding to the active site without being
phosphorylated.[2] This inhibitory action is potent, with a reported IC50 of approximately 100
nM.[4]
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A widely used variant of this peptide, [Ser25] Protein Kinase C (19-31), has the alanine at
position 25 replaced with a serine. This modification transforms the peptide into a PKC
substrate, making it a valuable tool for in vitro kinase assays to measure PKC activity.[1][5][6]
The sequence for this substrate peptide is H-Arg-Phe-Ala-Arg-Lys-Gly-Ser-Leu-Arg-GIn-Lys-
Asn-Val-OH.[1][7]

Physicochemical and Biological Properties

The utility of PKC (19-31) peptides in research is underpinned by their well-defined chemical
and biological characteristics.

Quantitative Data Summary

The following tables summarize the key quantitative parameters for both the inhibitory and
substrate forms of PKC (19-31).

Table 1: Physicochemical Properties of PKC (19-31) Peptides

[Ser25] PKC (19-31)

Propert PKC (19-31) (Inhibitor
S ( )( ) (Substrate)

H-Arg-Phe-Ala-Arg-Lys-Gly-
) ] Arg-Phe-Ala-Arg-Lys-Gly-Ala-
Amino Acid Sequence Ser-Leu-Arg-GIn-Lys-Asn-Val-
Leu-Arg-GIn-Lys-Asn-Val

OH
Molecular Formula C67H118N26016 C67H118N26017
Molecular Weight 1543.84 g/mol [8] 1559.82 g/mol [1]
CAS Number 121545-65-1[2][8] 136795-05-6[1][7]

Table 2: Kinetic and Potency Data
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Parameter Value Peptide Variant Reference
IC50 (Inhibition) 100 nM PKC (19-31) [4]
IC50 (Insulin-
stimulated hexose
30 uM PKC (19-31) [9]

uptake, electroporated
adipocytes)
IC50 (Insulin-
stimulated hexose

_ 600 pM PKC (19-31) [9]
uptake, intact
adipocytes)
Km (Substrate) 0.2 uM [Ser25] PKC (19-31) [7]
Vmax (Substrate) 8 pumol min-1 mg-1 [Ser25] PKC (19-31) [7]

Role in Signaling Pathways

PKC is a central node in numerous signaling pathways. The PKC (19-31) peptide is
instrumental in elucidating the specific contribution of PKC to these pathways.

General PKC Activation Pathway

The activation of conventional PKC isoforms is a multi-step process initiated by signals that
lead to the hydrolysis of phosphatidylinositol 4,5-bisphosphate (PIP2).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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